Cas no 545395-46-8 (3-Pyridinecarboxaldehyde, 2-(4-morpholinyl)-6-(trifluoromethyl)-)

3-Pyridinecarboxaldehyde, 2-(4-morpholinyl)-6-(trifluoromethyl)- structure
545395-46-8 structure
Product Name:3-Pyridinecarboxaldehyde, 2-(4-morpholinyl)-6-(trifluoromethyl)-
CAS No:545395-46-8
MF:C11H11F3N2O2
MW:260.212453126907
CID:1589799
PubChem ID:11299934
Update Time:2025-04-21

3-Pyridinecarboxaldehyde, 2-(4-morpholinyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxaldehyde, 2-(4-morpholinyl)-6-(trifluoromethyl)-
    • 2-morpholino-6-(trifluoromethyl)nicotinaldehyde
    • 2-MORPHOLIN-4-YL-6-TRIFLUOROMETHYL-PYRIDINE-3-CARBALDEHYDE
    • 545395-46-8
    • 2-morpholin-4-yl-6-(trifluoromethyl)pyridine-3-carbaldehyde
    • AKOS015962619
    • DB-330511
    • SCHEMBL1474228
    • Inchi: 1S/C11H11F3N2O2/c12-11(13,14)9-2-1-8(7-17)10(15-9)16-3-5-18-6-4-16/h1-2,7H,3-6H2
    • InChI Key: KXLCWRVOIHGGDT-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=O)C(=N1)N1CCOCC1)(F)F

Computed Properties

  • Exact Mass: 260.07733
  • Monoisotopic Mass: 260.07726208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.43
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